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In the realm of textile coloration, the selection of a dye class is paramount to achieving the
desired performance characteristics of the final product. This guide provides an objective
comparison between CI Vat Green 1, a member of the vat dye class, and the broad category of
reactive dyes. This analysis is intended for researchers, scientists, and professionals in drug
development who require a nuanced understanding of dye performance backed by
experimental data.

Executive Summary

Cl Vat Green 1 and reactive dyes are both extensively used for dyeing cellulosic fibers such as
cotton. However, they exhibit significant differences in their application processes, fastness
properties, color characteristics, and environmental impact. Vat dyes, including ClI Vat Green 1,
are renowned for their exceptional light fastness and overall durability, making them a preferred
choice for textiles requiring high performance and longevity. In contrast, reactive dyes form a
covalent bond with the fiber, resulting in excellent wash fastness and a wide gamut of vibrant
colors. The choice between these two dye classes often represents a trade-off between the
superior durability of vat dyes and the brilliant shades and simpler application of reactive dyes.
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Quantitative Performance Comparison

The following table summarizes the key performance indicators for Cl Vat Green 1 and a
representative reactive green dye, C.l. Reactive Green 19. The data is compiled from various
sources and standardized test methods to facilitate a direct comparison.
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Performance C.l. Reactive Green
Cl Vat Green 1 . Test Method
Parameter 19 (Typical)
Color Fastness to
) 7-8 6 ISO 105-B02
Light
(Xenon Arc)
Color Fastness to
) 4-5 4-5 ISO 105-C06
Washing
(Color Change)
Color Fastness to
) 4-5 4-5 ISO 105-C06
Washing
(Staining)
Color Fastness to
_ 4-5 3-4 ISO 105-X12
Rubbing
(Dry)
Color Fastness to
] 4 2-3 ISO 105-X12
Rubbing
(Wet)
Chlorine Bleach
4-5 2-3 ISO 105-NO1
Fastness
. Generally more ] ) Visual/Spectrophotom
Color Gamut/Brilliance Bright, vibrant shades )
subdued etric

Dyeing Process

Complexity

High (multi-step)

Moderate

Water Consumption

Generally lower

High (especially in

washing)

Energy Consumption

High (due to high
temp)

Lower (cold and hot
brand

variations)
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Salt Requirement Low High -

Alkali Requirement High High -

Dyeing Process and Mechanism

The fundamental difference in the application of vat and reactive dyes lies in their chemical

nature and interaction with the fiber.

Cl Vat Green 1 Dyeing Process

Vat dyeing is a multi-step process that involves the reduction of the insoluble vat dye into a
soluble leuco form, which has an affinity for the cellulosic fiber. This is followed by oxidation to

trap the insoluble dye molecules within the fiber structure.
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Vat Dyeing Process Workflow

Reactive Dye Dyeing Process

Reactive dyeing involves the formation of a covalent bond between the dye molecule and the
functional groups of the fiber, typically under alkaline conditions. This process generally

consists of exhaustion, fixation, and washing-off stages.
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Reactive Dyeing Process Workflow

Experimental Protocols

The performance data presented in this guide is based on standardized test methods
developed by the International Organization for Standardization (ISO). Below are the detailed
methodologies for the key fastness tests.

Color Fastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (xenon arc lamp).

o Apparatus: Xenon arc lamp apparatus, grey scale for assessing color change, blue wool
standards.

e Procedure:

o A specimen of the dyed textile is exposed to the light from a xenon arc lamp under
specified conditions of temperature and humidity.
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o Simultaneously, a set of blue wool light fastness standards are exposed under the same
conditions.

o The exposure is continued until a specified contrast on the grey scale is produced
between the exposed and unexposed portions of the specimen or the blue wool
standards.

o The light fastness of the specimen is assessed by comparing the change in its color with
that of the blue wool standards. The rating is given on a scale of 1 (very poor) to 8
(excellent).

Color Fastness to Washing (ISO 105-C06)

This method is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

o Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a
thermostatically controlled water bath, stainless steel balls, multi-fiber adjacent fabric, grey
scales for assessing color change and staining.

e Procedure:

o

A specimen of the dyed textile is stitched together with a multi-fiber adjacent fabric.

o The composite specimen is placed in a stainless-steel container with a specified amount
of detergent solution and stainless-steel balls.

o The container is rotated in a water bath at a specified temperature and for a specified time
to simulate a washing cycle.

o After the cycle, the specimen is rinsed and dried.

o The change in color of the specimen and the degree of staining on the adjacent multi-fiber
fabric are assessed using the respective grey scales.

Color Fastness to Rubbing (ISO 105-X12)
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This test assesses the resistance of the color of a textile to rubbing off and staining other
materials.

e Apparatus:

» To cite this document: BenchChem. [A Comparative Performance Analysis: Cl Vat Green 1
versus Reactive Dyes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550410/docs#a-comparative-performance-
analysis-ci-vat-green-1-versus-reactive-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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